Cas no 88770-18-7 (Methyl 5-methylthiophene-3-carboxylate)

• Product Name: Methyl 5-methylthiophene-3-carboxylate
• CAS No: 88770-18-7
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD02245126
• CID: 1036067
• PubChem ID: 4644182
• Update Time: 2024-10-26

Methyl 5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methylthiophene-3-carboxylate
• 3-THIOPHENECARBOXYLIC ACID, 5-METHYL-, METHYL ESTER
• 5-methyl-3-Thiophenecarboxylic acid methyl ester
• Methyl 5-methyl-3-thiophenecarboxylate (ACI)
• CS-0138581
• 88770-18-7
• MFCD02245126
• ALBB-017971
• SCHEMBL7372827
• METHYL5-METHYLTHIOPHENE-3-CARBOXYLATE
• DSVLFSAWVFGCEJ-UHFFFAOYSA-N
• DB-000611
• AKOS002657074
• SY058363
• BS-18220
• DTXSID30405180
• STK256670

• MDL： MFCD02245126
• Inchi： 1S/C7H8O2S/c1-5-3-6(4-10-5)7(8)9-2/h3-4H,1-2H3
• InChI Key： DSVLFSAWVFGCEJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)SC=1)OC

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 218.2±20.0 ºC (760 Torr),
• Flash Point: 85.8±21.8 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 54.54000
• LogP: 1.84310
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 5-methylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)